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Compound of Interest

Compound Name: Bullatantriol

Cat. No.: B583260

Disclaimer: There is limited specific safety and disposal information publicly available for
Bullatantriol. The following guidelines are based on general best practices for the disposal of
laboratory chemicals and data for structurally similar compounds. Researchers must consult
their institution's Environmental Health & Safety (EH&S) department for specific disposal
protocols and adhere to all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of
Bullatantriol, a sesquiterpenoid isolated from Homalomena species.[1] Adherence to these
procedures is critical for ensuring laboratory safety and environmental protection.

Quantitative Data for Risk Assessment

Due to the absence of a specific Safety Data Sheet (SDS) for Bullatantriol, the following table
includes data for 1,2,4-Butanetriol, a compound with a similar triol functional group, to provide
an indication of potential physical and chemical properties. This information is for estimation
purposes only.
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Value (for 1,2,4-Butanetriol

Property Source(s)
as a proxy)

Molecular Formula C15H2803 (Bullatantriol) [1]

Molecular Weight 256.38 g/mol (Bullatantriol) [1]

Boiling Point 190-191 °C @ 18 mmHg [2]

Flash Point >112 °C [2]

Specific Gravity 1.010 g/mL

Appearance Dark yellow liquid

Solubility No information available

Experimental Protocol: Step-by-Step Disposal of
Bullatantriol Waste

This protocol outlines the necessary steps for the safe handling and disposal of Bullatantriol

waste.
1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.

e Conduct all handling and disposal procedures in a well-ventilated area or a chemical fume
hood to avoid inhalation of any potential vapors.

2. Waste Segregation and Collection:
e Liquid Waste:

o Collect all liquid waste containing Bullatantriol in a dedicated, leak-proof, and chemically

compatible container.

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name ("Bullatantriol”), concentration, and the date of accumulation.
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o Do not mix Bullatantriol waste with other incompatible waste streams. Store separately
from acids, bases, and oxidizing agents.

o Ensure the container cap is securely fastened when not in use.

Solid Waste:

o Dispose of chemically contaminated solid waste, such as gloves, absorbent paper, and
empty vials, in a separate, clearly labeled hazardous waste bag.

o For disposal of the original chemical container, triple-rinse it with a suitable solvent. The
rinsate must be collected and treated as hazardous liquid waste. After rinsing, the
container may be disposed of in the regular trash, depending on institutional policies.

. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, secure area away from general
laboratory traffic.

Utilize secondary containment, such as a lab tray, to capture any potential leaks or spills.
The secondary container should be able to hold 110% of the volume of the primary
container.

Adhere to institutional limits on the quantity of hazardous waste stored and the maximum
accumulation time (e.g., 90 days).

. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a
pickup for the hazardous waste.

Complete all required waste disposal forms or tags as per your institution's procedures.

. Spill Management:

In the event of a spill, absorb the material with an inert absorbent, such as vermiculite or
sand.
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« Collect the absorbent material and place it in a sealed, labeled container for disposal as
hazardous waste.

¢ Clean the spill area thoroughly.

Logical Workflow for Bullatantriol Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Bullatantriol.
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Caption: Workflow for the safe disposal of Bullatantriol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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